Cas no 2731010-64-1 (8-Methyl-5,8-diazaspiro[3.5]nonane dihydrochloride)
8-Methyl-5,8-diazaspiro[3.5]nonane dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2731010-64-1
- 8-methyl-5,8-diazaspiro[3.5]nonane dihydrochloride
- EN300-37006989
- 8-Methyl-5,8-diazaspiro[3.5]nonane dihydrochloride
-
- Inchi: 1S/C8H16N2.2ClH/c1-10-6-5-9-8(7-10)3-2-4-8;;/h9H,2-7H2,1H3;2*1H
- InChI Key: DQMOXFCFERHVPL-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1CCN(C)CC21CCC2
Computed Properties
- Exact Mass: 212.0847040g/mol
- Monoisotopic Mass: 212.0847040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3Ų
8-Methyl-5,8-diazaspiro[3.5]nonane dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37006989-0.05g |
8-methyl-5,8-diazaspiro[3.5]nonane dihydrochloride |
2731010-64-1 | 95% | 0.05g |
$226.0 | 2023-06-04 | |
| Enamine | EN300-37006989-0.1g |
8-methyl-5,8-diazaspiro[3.5]nonane dihydrochloride |
2731010-64-1 | 95% | 0.1g |
$337.0 | 2023-06-04 | |
| Enamine | EN300-37006989-0.25g |
8-methyl-5,8-diazaspiro[3.5]nonane dihydrochloride |
2731010-64-1 | 95% | 0.25g |
$481.0 | 2023-06-04 | |
| Enamine | EN300-37006989-0.5g |
8-methyl-5,8-diazaspiro[3.5]nonane dihydrochloride |
2731010-64-1 | 95% | 0.5g |
$758.0 | 2023-06-04 | |
| Enamine | EN300-37006989-1.0g |
8-methyl-5,8-diazaspiro[3.5]nonane dihydrochloride |
2731010-64-1 | 95% | 1g |
$971.0 | 2023-06-04 | |
| Enamine | EN300-37006989-2.5g |
8-methyl-5,8-diazaspiro[3.5]nonane dihydrochloride |
2731010-64-1 | 95% | 2.5g |
$1903.0 | 2023-06-04 | |
| Enamine | EN300-37006989-5.0g |
8-methyl-5,8-diazaspiro[3.5]nonane dihydrochloride |
2731010-64-1 | 95% | 5g |
$2816.0 | 2023-06-04 | |
| Enamine | EN300-37006989-10.0g |
8-methyl-5,8-diazaspiro[3.5]nonane dihydrochloride |
2731010-64-1 | 95% | 10g |
$4176.0 | 2023-06-04 | |
| Aaron | AR0291CV-50mg |
8-methyl-5,8-diazaspiro[3.5]nonanedihydrochloride |
2731010-64-1 | 95% | 50mg |
$336.00 | 2025-02-17 | |
| Aaron | AR0291CV-100mg |
8-methyl-5,8-diazaspiro[3.5]nonanedihydrochloride |
2731010-64-1 | 95% | 100mg |
$489.00 | 2025-02-17 |
8-Methyl-5,8-diazaspiro[3.5]nonane dihydrochloride Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 8-Methyl-5,8-diazaspiro[3.5]nonane dihydrochloride
Comprehensive Overview of 8-Methyl-5,8-diazaspiro[3.5]nonane dihydrochloride (CAS No. 2731010-64-1)
8-Methyl-5,8-diazaspiro[3.5]nonane dihydrochloride (CAS No. 2731010-64-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique spirocyclic structure and potential applications. This compound belongs to the class of diazaspiro derivatives, which are increasingly studied for their role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The methyl group and dihydrochloride salt form enhance its solubility and stability, making it a valuable intermediate in synthetic chemistry.
The spirocyclic framework of 8-Methyl-5,8-diazaspiro[3.5]nonane dihydrochloride is a key feature that distinguishes it from other heterocyclic compounds. Spirocycles are known for their three-dimensional rigidity, which can improve binding affinity and selectivity in drug-target interactions. Researchers are particularly interested in this compound for its potential use in neurological disorders, such as Parkinson's disease and depression, where modulating neurotransmitter systems is critical. Its CAS No. 2731010-64-1 is frequently searched in academic and industrial databases, reflecting its growing relevance.
In recent years, the demand for spirocyclic compounds has surged, driven by advancements in AI-driven drug discovery and computational chemistry. Tools like molecular docking and quantum mechanics calculations have enabled researchers to predict the behavior of 8-Methyl-5,8-diazaspiro[3.5]nonane dihydrochloride in biological systems. This aligns with the broader trend of rational drug design, where compounds are tailored for specific targets with minimal side effects. The compound's dihydrochloride form also ensures better bioavailability, a critical factor in preclinical development.
Another area of interest is the compound's potential role in epigenetic modulation. Spirocyclic structures have shown promise in interacting with histone deacetylases (HDACs) and other epigenetic targets, which are hot topics in cancer research and aging studies. While 8-Methyl-5,8-diazaspiro[3.5]nonane dihydrochloride is not yet a household name, its structural features make it a candidate for further exploration in these fields. Searches for "spirocyclic HDAC inhibitors" and "diazaspiro compounds in epigenetics" highlight the growing curiosity around such molecules.
From a synthetic perspective, the preparation of 8-Methyl-5,8-diazaspiro[3.5]nonane dihydrochloride involves multi-step organic reactions, often starting from readily available precursors like piperidine derivatives. The dihydrochloride salt is typically obtained through acidification, which improves its handling and storage properties. Researchers often look for optimized synthetic routes to enhance yield and purity, as reflected in queries like "efficient synthesis of diazaspiro compounds" and "scale-up methods for spirocyclic intermediates."
In summary, 8-Methyl-5,8-diazaspiro[3.5]nonane dihydrochloride (CAS No. 2731010-64-1) represents a fascinating intersection of structural complexity and therapeutic potential. Its applications span CNS drug development, epigenetics, and beyond, making it a compound to watch in the coming years. As AI and machine learning continue to revolutionize drug discovery, compounds like this will likely play a pivotal role in addressing unmet medical needs.
2731010-64-1 (8-Methyl-5,8-diazaspiro[3.5]nonane dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)